Cas no 7597-76-4 (6-acetyl-2-amino-1h-pyrimidin-4-one)

6-acetyl-2-amino-1h-pyrimidin-4-one structure
7597-76-4 structure
Product Name:6-acetyl-2-amino-1h-pyrimidin-4-one
CAS No:7597-76-4
MF:C6H7N3O2
MW:153.138680696487
CID:1775404
PubChem ID:135485381
Update Time:2025-04-21

6-acetyl-2-amino-1h-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-acetyl-2-amino-1h-pyrimidin-4-one
    • 2-Amino-6-acetyl-4(3H)-pyrimidinon
    • 6-acetyl-2-aminopyrimidin-4(1h)-one
    • AC1Q1JKR
    • 6-acetyl-2-amino-3H-pyrimidin-4-one
    • AR-1H0768
    • AC1Q5CLS
    • NSC42333
    • AC1L3VBW
    • 2-Amino-6-acetyl-4(3H)-pyrimidinon; 6-acetyl-2-aminopyrimidin-4(1h)-one; AC1Q1JKR; 6-acetyl-2-amino-3H-pyrimidin-4-one; AR-1H0768; AC1Q5CLS; NSC42333; AC1L3VBW;
    • J6T6R7R8DY
    • NSC-42333
    • 4(1H)-Pyrimidinone, 6-acetyl-2-amino-
    • 7597-76-4
    • DTXSID10226875
    • Ethanone, 1-(2-amino-6-hydroxy-4-pyrimidinyl)-
    • 6-Acetyl-2-aminopyrimidin-4(3H)-one
    • KETONE, 2-AMINO-6-HYDROXY-4-PYRIMIDINYL METHYL
    • NSC 42333
    • 6-Acetyl-2-amino-4(3H)-pyrimidinone
    • 4(3H)-PYRIMIDINONE, 6-ACETYL-2-AMINO-
    • UNII-J6T6R7R8DY
    • Inchi: 1S/C6H7N3O2/c1-3(10)4-2-5(11)9-6(7)8-4/h2H,1H3,(H3,7,8,9,11)
    • InChI Key: KTFQWNUUOSSOAK-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C(C)=O)N=C(N)N1

Computed Properties

  • Exact Mass: 153.05391
  • Monoisotopic Mass: 153.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 84.6Ų

Experimental Properties

  • PSA: 84.55
  • LogP: 0.13590

6-acetyl-2-amino-1h-pyrimidin-4-one Related Literature

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